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Compound of Interest

Compound Name: 3-Formylcrotyl acetate

Cat. No.: B077990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Formylcrotyl acetate, a bifunctional organic compound featuring both an aldehyde and an

ester moiety, serves as a critical intermediate in industrial and laboratory-scale organic

synthesis. Its primary industrial application is as the C₅ building block in the total synthesis of

Vitamin A, where it undergoes a pivotal Wittig reaction to construct the vitamin's C₂₀ backbone.

This technical guide provides a comprehensive review of its chemical properties, detailed

synthesis methodologies, key chemical transformations, and applications. Experimental

protocols for its synthesis via hydroformylation and its subsequent use in the Wittig reaction are

provided. Furthermore, this document explores the compound's reactivity, stemming from its

dual functional groups, which allows for a wide range of chemical modifications and its potential

use in biochemical research and pharmaceutical development.

Introduction and Physicochemical Properties
3-Formylcrotyl acetate, systematically named [(E)-3-methyl-4-oxobut-2-enyl] acetate, is a

versatile molecule due to the orthogonal reactivity of its aldehyde and allylic acetate functional

groups.[1] The aldehyde is a potent electrophile, while the allylic acetate can act as a leaving

group in substitution reactions.[1] This dual functionality enables its use in complex molecular

construction.[1][2]
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The key identifiers and properties of 3-Formylcrotyl acetate are summarized below.

Property Value

CAS Number 14918-80-0

Molecular Formula C₇H₁₀O₃

Molecular Weight 142.15 g/mol

IUPAC Name [(E)-3-methyl-4-oxobut-2-enyl] acetate

Synonyms
3-formylbut-2-enyl acetate, 4-acetoxy-2-methyl-

2-butenal, β-formylcrotyl acetate

Canonical SMILES CC(=CCOC(=O)C)C=O

Synthesis of 3-Formylcrotyl Acetate
Several synthetic routes to 3-Formylcrotyl acetate have been developed, with

hydroformylation being the most prominent on an industrial scale.

Industrial Synthesis: Hydroformylation of 3,4-
Diacetoxybut-1-ene (3,4-DABE)
The most significant industrial route to 3-Formylcrotyl acetate is the hydroformylation of 3,4-

diacetoxybut-1-ene (3,4-DABE).[3][4] This process involves the addition of a formyl group and

a hydrogen atom across the double bond of 3,4-DABE using synthesis gas (a mixture of CO

and H₂). The reaction is typically catalyzed by rhodium carbonyl complexes under high

pressure and elevated temperatures.[3][4] This method is a key step in the BASF process for

Vitamin A synthesis.[1][4]
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Figure 1: Industrial synthesis workflow for 3-Formylcrotyl Acetate.

Experimental Protocol: Hydroformylation of 3,4-DABE[3][4]

Reactants: 3,4-diacetoxybut-1-ene (3,4-DABE), carbon monoxide (CO), and hydrogen (H₂).

The 3,4-DABE is often sourced as a byproduct from the acetoxylation of 1,3-butadiene.[3][4]

Catalyst: Rhodium carbonyl complexes.

Conditions: The reaction is conducted at temperatures ranging from 60 to 120°C (preferably

80 to 105°C) and pressures between 300 to 1200 atmospheres (preferably 500 to 700 atm).

[3][4]
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Procedure: 3,4-DABE is reacted with a stoichiometric mixture of carbon monoxide and

hydrogen in a high-pressure reactor in the presence of the rhodium catalyst.

Work-up: The reaction is followed by the elimination of acetic acid to yield the final product,

3-Formylcrotyl acetate. The product is then purified, typically by distillation.

Alternative Synthetic Routes
Oxidation of Allylic Halides: The Kornblum oxidation method can be employed, where a

primary allylic halide is oxidized using dimethyl sulfoxide (DMSO) in the presence of a non-

nucleophilic base.[1] The oxidation of a primary allylic bromide with DMSO and sodium

bicarbonate can yield over 80% of the desired aldehyde.[1]

Allylic Rearrangement: A patented method describes the copper(I) chloride-catalyzed allylic

rearrangement of 2-formyl-2-hydroxy-but-3-ene esters or their acetals at elevated

temperatures (50°C to 250°C) to form the target molecule.[1]

Chemical Reactivity and Key Transformations
The dual functionality of 3-Formylcrotyl acetate dictates its chemical reactivity, allowing for

selective transformations at either the aldehyde or the ester group.
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Figure 2: Key chemical transformations of 3-Formylcrotyl Acetate.
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Reactions at the Aldehyde Group
Wittig Reaction: This is the most critical reaction for this molecule. It involves the reaction of

the aldehyde with a phosphonium ylide. In Vitamin A synthesis, 3-Formylcrotyl acetate (the

C₅ component) reacts with a C₁₅ phosphonium salt to form the C₂₀ carbon skeleton of

Vitamin A acetate.[1][5][6]

Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid, 3-

formylcrotonic acid, using standard oxidizing agents like potassium permanganate.[2]

Reduction: The aldehyde is readily reduced to 3-hydroxycrotyl acetate using reducing agents

such as sodium borohydride or lithium aluminum hydride.[2]

Reactions at the Ester Group
Hydrolysis: Under acidic or basic (saponification) conditions, the acetate ester can be

hydrolyzed to yield 3-formylcrotyl alcohol.[1]

Nucleophilic Substitution: The ester group can undergo transesterification with other alcohols

or aminolysis with amines to produce different esters or amides, respectively.[2]

Applications
Industrial Synthesis of Vitamin A
The primary application of 3-Formylcrotyl acetate is as a crucial C₅ building block in the

industrial production of Vitamin A.[1][5] The convergent synthesis strategy, notably the BASF

process, couples it with a C₁₅ phosphonium ylide via the Wittig reaction.[1]
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Figure 3: C₁₅ + C₅ coupling strategy in Vitamin A synthesis.

Experimental Protocol: Wittig Reaction for Vitamin A Acetate Synthesis[6][7]

Reactants: C₁₅ phosphonium salt (e.g., [3-methyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4-

pentadienyl]triphenylphosphonium halide) and C₅ aldehyde (3-Formylcrotyl acetate).

Base: A base is added to deprotonate the phosphonium salt and generate the reactive ylide

in situ.

Solvent System: Modern protocols may use biphasic systems with an extracting agent and

an ionic liquid to facilitate the reaction and product separation.[7]

Procedure: The C₁₅ phosphonium salt is mixed with the solvent system. 3-Formylcrotyl
acetate is added, followed by the addition of a base (e.g., an alkali liquor) to initiate the

Wittig reaction.[7]

Work-up: After the reaction, the mixture undergoes phase separation. The organic phase

containing Vitamin A acetate is separated from the aqueous phase and the solid byproducts

(triphenylphosphine oxide). The product is then purified.[7]

Other Applications
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Fine Chemicals: Its bifunctional nature makes it a valuable precursor in the synthesis of

various fine chemicals, fragrances, and flavor compounds.[2]

Pharmaceutical and Natural Product Synthesis: The compound's structure is suitable for

building complex molecular architectures found in pharmaceuticals and natural products.[1]

Biochemical Research: It is used in studies related to metabolic pathways that involve

aldehydes and esters.[2]

Biological Context and Potential Mechanism of
Action
While 3-Formylcrotyl acetate is primarily a synthetic intermediate, its inherent reactivity

suggests potential biological interactions. No specific signaling pathways have been definitively

elucidated for this compound in the literature. However, its mechanism of action is likely related

to its electrophilic nature.[2]

The aldehyde group makes the molecule a potent electrophile, capable of forming covalent

bonds with biological nucleophiles such as the thiol groups of cysteine, amino groups of lysine,

or hydroxyl groups of serine/threonine residues in proteins.[1][2] This reactivity suggests it

could act as a covalent modifier in a biological system, potentially altering protein function. This

mechanism is a basis for investigating its potential pharmacological applications.[1]

3-Formylcrotyl Acetate
(Electrophile)

Covalent Bond
Formation

Protein with
Nucleophilic Residue

(e.g., Cys-SH, Lys-NH₂)

Covalent Protein Adduct
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Figure 4: Postulated biological mechanism via covalent modification.

Summary and Outlook
3-Formylcrotyl acetate is a cornerstone intermediate in organic synthesis, with its importance

underscored by its role in the large-scale industrial production of Vitamin A. Its value lies in the

versatile and orthogonal reactivity of its aldehyde and allylic acetate functionalities. While its

primary application is well-established, future research may further explore its utility in the

synthesis of novel pharmaceuticals and complex natural products. Deeper investigation into its

potential biological activities and mechanisms of action could also open new avenues for its

application in drug development and chemical biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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